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Compound of Interest

Compound Name: 3-Bromo-5-chloroaniline

Cat. No.: B031250 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents like 3-Bromo-5-chloroaniline are paramount. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the safe management of this compound.

1. Immediate Safety Precautions and Personal Protective Equipment (PPE)

Before handling 3-Bromo-5-chloroaniline, it is crucial to be aware of its primary hazards. This

compound is toxic if swallowed, harmful in contact with skin, causes skin and eye irritation, and

may cause respiratory irritation[1][2][3]. Therefore, stringent adherence to safety protocols is

mandatory.

Recommended Personal Protective Equipment (PPE):

Hand Protection: Wear protective gloves[1][4].

Eye/Face Protection: Use eye protection and a face shield[1].

Skin and Body Protection: Wear protective clothing[1][4].

Respiratory Protection: In case of dust generation, use a dust respirator[5].

Work should be conducted in a well-ventilated area, and all personal contact, including

inhalation, should be avoided[1].
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2. Spill Management and Cleanup

In the event of a spill, immediate and appropriate action is necessary to prevent contamination

and exposure.

Spill Cleanup Protocol:

Evacuate and Secure: Clear the area of all personnel and move upwind of the spill[1].

Control Ignition Sources: Remove all potential ignition sources from the area[1].

Containment: Prevent the spillage from entering drains or water courses. Contain the spill

with sand, earth, or vermiculite[1].

Cleanup: Use dry clean-up procedures to collect the material, avoiding the generation of

dust. Sweep the dust into an airtight, suitable, and labeled container for waste disposal[1][5].

Decontamination: After cleanup, thoroughly decontaminate and launder all protective

clothing and equipment before storage and reuse[1].

3. Disposal Procedures

The disposal of 3-Bromo-5-chloroaniline must be carried out in compliance with all federal,

state, and local regulations. It is the responsibility of the waste generator to ensure adherence

to these laws[5].

Step-by-Step Disposal Plan:

Waste Collection: Place the 3-Bromo-5-chloroaniline waste into a suitable, labeled, and

sealed container[1].

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials[1]. The container should be kept tightly closed and locked up[1][6].

Authorized Disposal: Dispose of the contents and container at an authorized hazardous or

special waste collection point[1]. One recommended method of disposal is to dissolve or mix

the material with a combustible solvent and burn it in a chemical incinerator equipped with an

afterburner and scrubber system[5].
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Regulatory Compliance: Ensure that the disposal method is in full compliance with all

applicable environmental regulations to prevent the product from entering drains, waterways,

or the soil[5].

4. Quantitative and Hazard Information

For easy reference, the following table summarizes key quantitative and hazard data for 3-
Bromo-5-chloroaniline.

Property Value

Molecular Formula C₆H₅BrClN

Molecular Weight 206.47 g/mol

UN Number 2811

Hazard Class 6.1 (Toxic solid)

Packing Group III

GHS Hazard Statements H301, H311, H315, H319, H335

5. Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of 3-Bromo-5-
chloroaniline.
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Caption: Disposal Workflow for 3-Bromo-5-chloroaniline

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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